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Introduction

Integrin av3, a heterodimeric transmembrane receptor, plays a pivotal role in tumor
progression, angiogenesis, and metastasis.[1][2] It facilitates cell-extracellular matrix (ECM)
interactions, activating downstream signaling pathways that promote cell survival, proliferation,
and invasion.[3][4] The expression of avf33 integrin is often upregulated on various tumor cells
and activated endothelial cells within the tumor microenvironment, making it a compelling target
for novel cancer diagnostics and therapeutics.[1][2] This document provides detailed
application notes and protocols for the accurate quantification of av33 integrin expression in
tumor samples, aiding in preclinical research, drug development, and potentially patient
stratification.

Methods for Quantifying avf3 Integrin Expression

Several robust methods are available to quantify av3 integrin expression in tumor samples,
each with its own advantages and applications. The primary techniques include
Immunohistochemistry (IHC), Flow Cytometry, and Quantitative Real-Time PCR (qPCR). In
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vivo imaging techniques also offer non-invasive quantification in preclinical models and clinical
settings.

Quantitative Data Summary

The following tables summarize representative quantitative data for av33 integrin expression
across different tumor types and cancer cell lines, as determined by Immunohistochemistry and
Flow Cytometry.

Table 1: Immunohistochemical (IHC) Quantification of av33 Integrin in Human Tumor Tissues
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Table 2: Flow Cytometry Quantification of av33 Integrin in Cancer Cell Lines

. avf33
. Quantification .
Cell Line Cancer Type . Expression Reference
Metric
Level
Mean
Uus87MG Glioblastoma Fluorescence High [16][17]
Intensity (MFI)
Median
M21 Melanoma Fluorescence High [18]
Intensity (MFI)
Median
MDA-MB-231 Breast Cancer Fluorescence Moderate [18]
Intensity (MFI)
~15% in
normoxia,
% Positive Cells increasing to [19]
~24% in hypoxia.
[19]
A549 Lung Cancer % Positive Cells 68.5% [20]
Fluorescence )
PC-3 Prostate Cancer ] Moderate to high  [21]
Intensity
Fluorescence )
H1299 Lung Cancer ) High [22]
Intensity
N Mean
- (Positive )
HEK293(33) Fluorescence High [16]
Control) _
Intensity (MFI)
Median
M21L Melanoma Fluorescence Low [18]
Intensity (MFI)
MDA-MB-468 Breast Cancer % Positive Cells Negative [23]
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Signaling Pathways and Experimental Workflows
avfp3 Integrin Sighaling Pathway

Integrin avf33 signaling is a complex network that influences multiple cellular processes critical
for cancer progression. Upon binding to ECM proteins such as vitronectin, fibronectin, and
osteopontin, avB3 undergoes a conformational change, leading to the recruitment and
activation of various downstream signaling molecules. Key pathways include the Focal
Adhesion Kinase (FAK), Src family kinases, and the phosphatidylinositol 3-kinase (PI13K)/Akt
pathway. This signaling cascade ultimately regulates gene expression related to cell survival,
proliferation, migration, and invasion.[2][3][4]

Invasion & Metastasis
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avp3 Integrin Signaling Cascade

Experimental Workflows

The following diagrams illustrate the key steps in the quantification of av33 integrin expression
using Immunohistochemistry, Flow Cytometry, and qPCR.

Immunohistochemistry (IHC) Workflow
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IHC Staining and Analysis Workflow
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Flow Cytometry Workflow
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Flow Cytometry Staining and Analysis Workflow

Quantitative Real-Time PCR (qPCR) Workflow
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gPCR for av and 3 Subunit Gene Expression

Experimental Protocols

Immunohistochemistry (IHC) Protocol for avf3 Integrin
in Paraffin-Embedded Tumor Tissues

This protocol provides a general guideline for the immunohistochemical staining of av33
integrin in formalin-fixed, paraffin-embedded (FFPE) tumor sections.[24][25][26][27]

Materials:
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e FFPE tumor tissue sections (4-5 um) on charged slides

e Xylene or a xylene substitute

« Ethanol (100%, 95%, 70%)

o Deionized water

» Antigen retrieval buffer (e.g., 10 mM Sodium Citrate, pH 6.0)

e Hydrogen peroxide (3%)

e Blocking buffer (e.g., 5% normal goat serum in PBS)

e Primary antibody: anti-avB3 integrin antibody (clone LM609 or equivalent)

 Biotinylated secondary antibody

» Streptavidin-HRP conjugate

e DAB (3,3'-Diaminobenzidine) substrate kit

e Hematoxylin counterstain

e Mounting medium

Procedure:

o Deparaffinization and Rehydration:

[¢]

Immerse slides in xylene (2 x 5 minutes).

[e]

Immerse slides in 100% ethanol (2 x 3 minutes).

o

Immerse slides in 95% ethanol (1 x 3 minutes).

[¢]

Immerse slides in 70% ethanol (1 x 3 minutes).

o

Rinse with deionized water.
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Antigen Retrieval:

o Immerse slides in pre-heated antigen retrieval buffer.

o Heat in a pressure cooker, steamer, or water bath according to the manufacturer's
instructions (e.g., 95-100°C for 20-30 minutes).

o Allow slides to cool to room temperature.

Peroxidase Blocking:

o Incubate sections with 3% hydrogen peroxide for 10-15 minutes to block endogenous
peroxidase activity.

o Rinse with PBS.

Blocking:

o Incubate sections with blocking buffer for 30-60 minutes at room temperature.

Primary Antibody Incubation:

o Incubate sections with the primary anti-av33 antibody at the recommended dilution
overnight at 4°C in a humidified chamber.

Secondary Antibody and Detection:

o

Wash slides with PBS (3 x 5 minutes).

[¢]

Incubate with biotinylated secondary antibody for 30-60 minutes at room temperature.

[¢]

Wash slides with PBS (3 x 5 minutes).

[e]

Incubate with streptavidin-HRP for 30 minutes at room temperature.

(¢]

Wash slides with PBS (3 x 5 minutes).

Chromogenic Detection:
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o Incubate sections with DAB substrate until the desired brown color develops.

o Rinse with deionized water.

» Counterstaining and Mounting:
o Counterstain with hematoxylin.
o Dehydrate through graded ethanols and xylene.
o Mount with a permanent mounting medium.
IHC Scoring:

e H-Score: A semi-quantitative method calculated as: H-score = % (I x P), where 'l is the
intensity of staining (0O = no staining, 1 = weak, 2 = moderate, 3 = strong) and 'P' is the
percentage of stained cells at that intensity.[8][11]

e Immunoreactive Score (IRS): Calculated by multiplying the staining intensity (0-3) by the
percentage of positive cells (0-4).[15]

Flow Cytometry Protocol for avf33 Integrin on Cancer
Cells

This protocol outlines the steps for staining cell surface av33 integrin on cancer cell lines for
flow cytometric analysis.

Materials:

Cancer cell line of interest

Cell culture medium

PBS (Phosphate-Buffered Saline)

Cell dissociation solution (e.g., Trypsin-EDTA or Accutase)

FACS buffer (PBS with 1-2% FBS or BSA)
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Fc block reagent

Fluorochrome-conjugated anti-human av33 integrin antibody (e.g., FITC, PE, or APC
conjugated)

Isotype control antibody

Viability dye (e.g., Propidium lodide or DAPI)

Procedure:

o Cell Preparation:

o Harvest cells from culture. For adherent cells, use a gentle cell dissociation solution.

o Wash cells once with cold PBS.

o Resuspend cells in cold FACS buffer.

Cell Counting and Viability:

o Count the cells and determine viability (should be >90%).

o Adjust cell concentration to 1 x 1076 cells/mL in FACS buffer.

Fc Receptor Blocking:

o Aliquot 100 pL of cell suspension per tube.

o Add Fc block and incubate for 10-15 minutes at 4°C.

Antibody Staining:

o Add the fluorochrome-conjugated anti-av33 antibody or the corresponding isotype control
at the predetermined optimal concentration.

o Incubate for 30 minutes at 4°C in the dark.

Washing:
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o Wash the cells twice with 1-2 mL of cold FACS buffer by centrifugation (e.g., 300-400 x g
for 5 minutes).

e Resuspension and Viability Staining:
o Resuspend the cell pellet in 300-500 pL of FACS buffer.

o If a viability dye is to be used, add it just before analysis according to the manufacturer's
instructions.

» Data Acquisition and Analysis:
o Acquire data on a flow cytometer.

o Analyze the data using appropriate software. Gate on the live, single-cell population and
determine the percentage of positive cells and the Mean Fluorescence Intensity (MFI)
relative to the isotype control.

Quantitative Real-Time PCR (qPCR) for ITGAV (av) and
ITGB3 (B3) mRNA

This protocol provides a general framework for quantifying the mRNA expression levels of the
av (ITGAV) and (33 (ITGB3) integrin subunits.

Materials:

Tumor tissue or cultured cancer cells

¢ RNA extraction kit

e DNase |

o Reverse transcription kit

e (PCR master mix (e.g., SYBR Green or TagMan)

e Primers for human ITGAYV, ITGB3, and a reference gene (e.g., GAPDH, ACTB)
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e gPCR instrument
Procedure:
o RNA Extraction:

o Extract total RNA from the samples using a commercial kit according to the manufacturer's
instructions.

o Treat with DNase | to remove any contaminating genomic DNA.
e RNA Quantification and Quality Control:

o Determine the concentration and purity of the RNA using a spectrophotometer (A260/A280
ratio should be ~2.0).

o Assess RNA integrity using gel electrophoresis or a bioanalyzer.
e Reverse Transcription:

o Synthesize cDNA from the total RNA using a reverse transcription Kit.
e PCR:

o Prepare the gPCR reaction mix containing the gPCR master mix, forward and reverse
primers for the target genes (ITGAV and ITGB3) and the reference gene, and the cDNA
template.

o Perform the gPCR reaction in a real-time PCR instrument using a standard thermal cycling
protocol.

o Data Analysis:
o Determine the cycle threshold (Ct) values for each gene.

o Calculate the relative expression of the target genes using the AACt method, normalizing
to the reference gene expression.
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Conclusion

The quantification of avB3 integrin expression is a critical component in the research and
development of targeted cancer therapies. The methods and protocols outlined in this
document provide a comprehensive guide for researchers to accurately assess av33 levels in
tumor samples. The choice of method will depend on the specific research question, sample
type, and available resources. Careful execution of these protocols will yield reliable and
reproducible data, contributing to a deeper understanding of the role of av33 integrin in cancer
and facilitating the development of novel therapeutic strategies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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